6-cyano-N-(4-phenylpyrimidin-5-yl)pyridine-3-sulfonamide

• IUPAC Name: 6-cyano-N-(4-phenylpyrimidin-5-yl)pyridine-3-sulfonamide
• InChI: InChI=1S/C16H11N5O2S/c17-8-13-6-7-14(9-19-13)24(22,23)21-15-10-18-11-20-16(15)12-4-2-1-3-5-12/h1-7,9-11,21H
• InChI Key: LDQVZWHNTHNMNM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC=NC=C2NS(=O)(=O)C3=CN=C(C=C3)C#N
• Molecular Formula: C16H11N5O2S
• Molecular Weight: 337.4 g/mol

Description

“6-cyano-N-(4-phenylpyrimidin-5-yl)pyridine-3-sulfonamide” is a derivative of pyrimidine. Pyrimidines are six-membered unsaturated ring compounds composed of carbon and nitrogen, and they are found throughout nature in various forms. Pyrimidine derivatives play a wide role in drug discovery processes and have considerable chemical significance and biological activities. They are the building blocks of many natural compounds such as vitamins, liposacharides, and antibiotics.

Synthesis Analysis

Pyrimidine is used as a parent substance for the synthesis of a wide variety of heterocyclic compounds and raw material for drug synthesis. A series of novel 5-cyano-6-phenyl-2,4-disubstituted pyrimidine derivatives were designed, synthesized, and evaluated for antiproliferative activity against four human cancer cell lines (MGC-803, PC-3, A549, and H1975).

Molecular Structure Analysis

Pyrimidines are six-membered unsaturated ring compounds composed of carbon and nitrogen, and they are found throughout nature in various forms with nitrogen atoms at positions 1 and 3. The most abundant pyrimidines are uracil, cytosine, and thymine.